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Compound of Interest

Compound Name: 10-DEBC

Cat. No.: B15610611

Audience: Researchers, scientists, and drug development professionals.
Introduction:

10-DEBC hydrochloride, also known as Akt Inhibitor X, is a cell-permeable phenoxazine
derivative that acts as a selective and reversible inhibitor of Akt/PKB (Protein Kinase B).[1] It
functions by suppressing the insulin-like growth factor 1 (IGF-1)-stimulated phosphorylation and
activation of Akt.[2][3] This inhibition prevents the subsequent activation of downstream targets
in the PISK/Akt/mTOR signaling pathway, such as mTOR, p70 S6 kinase, and S6 ribosomal
protein.[1][4] Consequently, 10-DEBC hydrochloride can inhibit cell growth and induce
apoptosis, making it a valuable tool for studying cellular signaling and for potential therapeutic
development.[1][4] This document provides detailed protocols for the preparation of 10-DEBC
stock solutions using dimethyl sulfoxide (DMSO) for use in in vitro research applications.

Data Presentation

A summary of the key quantitative data for 10-DEBC hydrochloride is presented in Table 1.

Table 1: Quantitative Data for 10-DEBC Hydrochloride
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Property

Value

Source(s)

Alternate Names

Akt Inhibitor X; 10-[4"-(N,N-
Diethylamino)butyl]-2-
chlorophenoxazine

hydrochloride

[5]

CAS Number

925681-41-0 (HCI salt)

[11(21[4]

Molecular Formula

C20H25CIN20-HCI

[5]

Molecular Weight 381.34 g/mol [2][4][5]

Purity >98% [1]

Appearance White to Pale Brown Solid [4]

Solubility in DMSO Up to 100 mM [1][4]16]

Solubility in Water Up to 100 mM [1]
~2-6 UM (in

ICso for Cell Growth

rhabdomyosarcoma cells)

[1]14]

Storage of Powder

Desiccate at +4°C

[1]

Stock Solution Storage

-20°C (1 month) or -80°C (6

months)

[7](8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of 10-

DEBC in DMSO

This protocol describes the preparation of a 10 mM stock solution of 120-DEBC hydrochloride in

DMSO.

Materials:

» 10-DEBC hydrochloride powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Equilibration: Before opening, allow the vial of 120-DEBC hydrochloride powder to equilibrate
to room temperature to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of 10-DEBC hydrochloride powder using an
analytical balance in a sterile environment (e.g., a laminar flow hood). For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.81 mg of 10-DEBC hydrochloride
(Molecular Weight = 381.34 g/mol ).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the
microcentrifuge tube containing the weighed 10-DEBC hydrochloride. For the example
above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
compound.[9] If the compound does not dissolve completely, gentle warming in a 37°C water
bath or brief sonication can be used to facilitate dissolution.[10] Visually inspect the solution
to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[8] Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[7][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
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This protocol outlines the dilution of the 10 mM DMSO stock solution to final working
concentrations for treating cells in culture.

Materials:

10 mM 10-DEBC in DMSO stock solution

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

e Thawing Stock Solution: Thaw a single aliquot of the 10 mM 10-DEBC stock solution at room
temperature.

o Serial Dilution (Recommended): To ensure accuracy and minimize precipitation, it is
recommended to perform serial dilutions.[8]

o Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution in pre-
warmed cell culture medium. For example, to prepare a 100 uM working solution, dilute
the 10 mM stock 1:100 by adding 2 pL of the stock to 198 uL of culture medium.

o Final Dilution: Add the desired volume of the intermediate dilution to your cell culture wells
to achieve the final target concentration. For example, adding 10 pL of a 100 pM
intermediate solution to 90 pL of medium in a well will result in a final concentration of 10
MM,

e Vehicle Control: It is crucial to include a vehicle control in your experiments.[11] This control
should contain the same final concentration of DMSO as the highest concentration of 10-
DEBC used for treatment. This allows for the differentiation of the effects of the compound
from any effects of the solvent. The final concentration of DMSO in the cell culture medium
should ideally be kept below 0.5% to avoid cytotoxicity.[8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15610611?utm_src=pdf-body
https://www.benchchem.com/product/b15610611?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dissolving_PDE4_IN_10_for_Cell_Culture_Experiments.pdf
https://www.benchchem.com/product/b15610611?utm_src=pdf-body
https://www.benchchem.com/product/b15610611?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Cell Treatment: Gently mix the plates or wells after adding the final working solutions and
incubate under standard cell culture conditions.

Mandatory Visualizations
Signaling Pathway of 10-DEBC
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Caption: Signaling pathway inhibited by 10-DEBC.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15610611?utm_src=pdf-body-img
https://www.benchchem.com/product/b15610611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow for Preparing 10-DEBC Solutions
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Caption: Workflow for 10-DEBC stock and working solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 10-DEBC hydrochloride | Akt (Protein Kinase B) Inhibitors: R&D Systems
[rndsystems.com]

. medkoo.com [medkoo.com]
. caymanchem.com [caymanchem.com]

. bocsci.com [bocsci.com]

2
3
4
e 5. scbt.com [scbt.com]
6. usbio.net [usbio.net]
7. medchemexpress.com [medchemexpress.com]
8. medchemexpress.cn [medchemexpress.cn]
9. lifetein.com [lifetein.com]

¢ 10. 10-DEBC hydrochloride | CAS:925681-41-0 | Akt inhibitor | High Purity | Manufacturer
BioCrick [biocrick.com]

¢ 11. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15610611?utm_src=pdf-body
https://www.benchchem.com/product/b15610611?utm_src=pdf-body-img
https://www.benchchem.com/product/b15610611?utm_src=pdf-body
https://www.benchchem.com/product/b15610611?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/10-debc-hydrochloride_2558
https://www.rndsystems.com/products/10-debc-hydrochloride_2558
https://www.medkoo.com/products/39972
https://www.caymanchem.com/product/14863/akt-inhibitor-x
https://www.bocsci.com/product/10-debc-hydrochloride-cas-925681-41-0-422143.html
https://www.scbt.com/p/10-debc-hydrochloride-201788-90-1
https://www.usbio.net/biochemicals/254339/10-debc-hydrochloride
https://www.medchemexpress.com/10-debc-hydrochloride.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.lifetein.com/chat/044338-How-to-dissolve-peptide-in-DMSO-and-still-be-safe-to-the-cell-culture
https://www.biocrick.com/10-DEBC-hydrochloride-BCC7409.html
https://www.biocrick.com/10-DEBC-hydrochloride-BCC7409.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dissolving_PDE4_IN_10_for_Cell_Culture_Experiments.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» To cite this document: BenchChem. [Application Notes and Protocols for Preparing 10-DEBC
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610611#preparing-10-debc-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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